Cas no 2197062-09-0 (1-[4-(2-Ethoxy-2-oxoethyl)phenyl]-5-oxopyrrolidine-3-carboxylic acid)

• Product Name: 1-[4-(2-Ethoxy-2-oxoethyl)phenyl]-5-oxopyrrolidine-3-carboxylic acid
• CAS No: 2197062-09-0
• MF: C₁₅H₁₇NO₅
• MW: 291.299184560776
• CID: 5268704
• Update Time: 2025-05-19

1-[4-(2-Ethoxy-2-oxoethyl)phenyl]-5-oxopyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-[4-(2-Ethoxy-2-oxoethyl)phenyl]-5-oxopyrrolidine-3-carboxylic acid
• 3-Pyrrolidinecarboxylic acid, 1-[4-(2-ethoxy-2-oxoethyl)phenyl]-5-oxo-

• Inchi： 1S/C15H17NO5/c1-2-21-14(18)7-10-3-5-12(6-4-10)16-9-11(15(19)20)8-13(16)17/h3-6,11H,2,7-9H2,1H3,(H,19,20)
• InChI Key： JNBNRXHXZDBMCA-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(CC(OCC)=O)C=C2)C(=O)CC(C(O)=O)C1

Additional information on 1-[4-(2-Ethoxy-2-oxoethyl)phenyl]-5-oxopyrrolidine-3-carboxylic acid

Compound CAS No 2197062-09-0: 1-[4-(2-Ethoxy-2-oxoethyl)phenyl]-5-oxopyrrolidine-3-carboxylic Acid

Compound CAS No 2197062-09-0, also known as 1-[4-(2-Ethoxy-2-oxoethyl)phenyl]-5-oxopyrrolidine-3-carboxylic acid, is a complex organic compound with significant potential in various fields of chemical research and application. This compound has garnered attention due to its unique structural properties and promising biological activity. Recent studies have highlighted its potential in drug discovery, particularly in the development of novel therapeutic agents targeting specific cellular pathways.

The molecular structure of this compound is characterized by a pyrrolidine ring fused with a phenyl group, which introduces significant steric and electronic effects. The presence of the ethoxy group and the carboxylic acid moiety further enhances its functional versatility. Researchers have explored its ability to act as a precursor in the synthesis of bioactive molecules, particularly in the context of enzyme inhibition and receptor modulation.

Recent advancements in computational chemistry have enabled detailed modeling of this compound's interactions with biological systems. For instance, molecular docking studies have revealed potential binding affinities with key proteins involved in neurodegenerative diseases, such as Alzheimer's disease. These findings underscore the compound's potential as a lead molecule in the development of neuroprotective agents.

In addition to its pharmacological applications, this compound has also been investigated for its role in materials science. Its ability to form stable complexes with metal ions has led to exploratory research in catalysis and coordination chemistry. Preliminary results suggest that it could serve as an effective ligand in homogeneous catalysis, particularly in asymmetric synthesis reactions.

The synthesis of 1-[4-(2-Ethoxy-2-oxoethyl)phenyl]-5-oxopyrrolidine-3-carboxylic acid involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the pyrrolidine ring via cyclization reactions and subsequent functionalization to introduce the ethoxy and carboxylic acid groups. Optimization of reaction conditions has significantly improved the yield and purity of the final product.

From an analytical standpoint, this compound has been thoroughly characterized using advanced spectroscopic techniques such as NMR, IR, and mass spectrometry. These analyses have provided critical insights into its molecular conformation and stability under various conditions. Such data are invaluable for both academic research and industrial applications.

Looking ahead, ongoing research is focused on elucidating the compound's mechanism of action at the molecular level. This includes investigating its interactions with cellular membranes, enzymes, and other biomolecules. Understanding these interactions will be crucial for harnessing its full potential in therapeutic development.

In conclusion, CAS No 2197062-09-0 represents a promising candidate for diverse applications across multiple disciplines. Its unique chemical properties, coupled with recent advancements in computational and experimental techniques, position it as a valuable tool in both academic and industrial settings. As research continues to uncover new facets of its functionality, this compound is poised to make significant contributions to the field of organic chemistry and beyond.